Cas no 1515923-39-3 (1-(5-Bromopyrimidin-2-yl)cyclobutanol)

• Product Name: 1-(5-Bromopyrimidin-2-yl)cyclobutanol
• CAS No: 1515923-39-3
• MF: C₈H₉BrN₂O
• MW: 229.073860883713
• MDL: MFCD28660102
• CID: 4780232
• PubChem ID: 89924012
• Update Time: 2026-02-27

1-(5-Bromopyrimidin-2-yl)cyclobutanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromopyrimidin-2-yl)cyclobutanol
• 1-(5-Bromopyrimidin-2-yl)cyclobutan-1-ol
• Cyclobutanol, 1-(5-bromo-2-pyrimidinyl)-
• SCHEMBL15415819
• PB40793
• AS-84604
• MFCD28660102
• 1515923-39-3
• SY321338
• P18105
• DS-020322
• NLJNBURIPPYBEY-UHFFFAOYSA-N
• 1-(5-Bromopyrimidin-2-yl)cyclobutanol

• MDL： MFCD28660102
• Inchi： 1S/C8H9BrN2O/c9-6-4-10-7(11-5-6)8(12)2-1-3-8/h4-5,12H,1-3H2
• InChI Key： NLJNBURIPPYBEY-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2(CCC2)O)=NC=1

Computed Properties

• Exact Mass: 227.98983g/mol
• Monoisotopic Mass: 227.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46

Additional information on 1-(5-Bromopyrimidin-2-yl)cyclobutanol

1-(5-Bromopyrimidin-2-yl)cyclobutanol: A Comprehensive Overview

1-(5-Bromopyrimidin-2-yl)cyclobutanol, with the CAS number 1515923-39-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines a cyclobutanol moiety with a bromopyrimidine ring, creating a structure that has potential applications in drug discovery and chemical synthesis. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers exploring novel therapeutic agents.

The synthesis of 1-(5-Bromopyrimidin-2-yl)cyclobutanol involves a multi-step process that typically begins with the preparation of the bromopyrimidine ring. This is often achieved through nucleophilic aromatic substitution or other coupling reactions, depending on the specific starting materials and desired regiochemistry. The cyclobutanol group is then introduced via either direct alkylation or through a more complex ring-forming reaction. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound is suitable for subsequent biological testing.

One of the most intriguing aspects of 1-(5-Bromopyrimidin-2-yl)cyclobutanol is its bioactivity. Recent studies have demonstrated that this compound exhibits potent inhibitory effects on certain enzymes associated with neurodegenerative diseases. For instance, it has shown promise as an inhibitor of histone deacetylases (HDACs), which are implicated in Alzheimer's disease and other conditions. This activity suggests that the compound could be a lead candidate for the development of new drugs targeting these pathways.

In addition to its enzymatic activity, 1-(5-Bromopyrimidin-2-yl)cyclobutanol has been investigated for its potential role in modulating cellular signaling pathways. Preclinical studies have indicated that it may influence the activity of kinases and other key signaling molecules, potentially offering therapeutic benefits in cancer treatment. These findings underscore the importance of further research into its mechanism of action and pharmacokinetic properties.

The structural uniqueness of 1-(5-Bromopyrimidin-2-yl)cyclobutanol also makes it an attractive molecule for exploring new synthetic methodologies. Chemists have utilized this compound as a building block for constructing more complex architectures, demonstrating its versatility in organic synthesis. Its rigid cyclobutane ring provides an ideal platform for studying stereochemical outcomes and conformational effects in molecular interactions.

From an analytical standpoint, 1-(5-Bromopyrimidin-2-yl)cyclobutanol has been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed its purity and structural integrity, which are critical for ensuring reliable experimental results in both academic and industrial settings.

In conclusion, 1-(5-Bromopyrimidin-2-yl)cyclobutanol stands out as a valuable compound with diverse applications in chemistry and biology. Its unique structure, coupled with promising bioactivity profiles, positions it as a key player in ongoing efforts to develop innovative therapeutic agents. As research continues to uncover its full potential, this compound will undoubtedly remain at the forefront of scientific inquiry.